Cas no 113900-75-7 (Koumine N-oxide)

• Product Name: Koumine N-oxide
• CAS No: 113900-75-7
• MF: C₂₀H₂₂N₂O₂
• MW: 322.40100
• CID: 837428
• PubChem ID: 5318847
• Update Time: 2025-06-07

Koumine N-oxide Chemical and Physical Properties

Names and Identifiers

• 7,20(2H,19H)-Cyclovobasan, 1,2,18,19-tetradehydro-3,17-epoxy-, 4-oxide, (3R,7a,20a)-
• Koumine N-oxide
• 7,20(2H,19H)-Cyclovobasan, 1,2,18,19-tetradehydro-3,17-epoxy-,4-oxide, (3R,7a,20a)-
• (-)-Koumine N-oxide
• [ "" ]
• 113900-75-7
• 15-ethenyl-13-methyl-13-oxido-19-oxa-3-aza-13-azoniahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
• AKOS040761956
• 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.0(2),(1)?.0?,?.0(1)?,(1)?.0(1)(2),(1)?]icosa-2,4(9),5,7-tetraen-13-ium-13-olate
• DA-64761

• Inchi： InChI=1S/C20H22N2O2/c1-3-19-11-22(2,23)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-24-17/h3-7,12,14,16-17H,1,8-11H2,2H3
• InChI Key： OISZCFMVBRTVHR-UHFFFAOYSA-N
• SMILES： C[N+]1(CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C)[O-]

Computed Properties

• Exact Mass: 322.16800
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Color/Form: Powder
• PSA: 51.02000
• LogP: 2.34250

Koumine N-oxide Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Koumine N-oxide

Koumine N-Oxide: A Comprehensive Overview

Koumine N-Oxide (CAS No. 113900-75-7) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, also referred to as Koumine N-Oxide, is a derivative of koumine, a naturally occurring alkaloid found in certain plants. The N-Oxide form of koumine has been studied extensively for its pharmacological properties, making it a subject of interest in drug discovery and development.

Recent studies have highlighted the antioxidant properties of Koumine N-Oxide, which make it a promising candidate for use in oxidative stress-related diseases. Researchers have found that the compound exhibits significant free radical scavenging activity, which could be beneficial in preventing cellular damage caused by reactive oxygen species (ROS). This property has led to exploratory research into its potential application in neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role.

In addition to its antioxidant properties, Koumine N-Oxide has also been investigated for its anti-inflammatory effects. Experimental models have shown that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key players in inflammatory diseases like arthritis and inflammatory bowel disease (IBD). These findings suggest that Koumine N-Oxide could serve as a novel therapeutic agent for managing chronic inflammation.

The synthesis and characterization of Koumine N-Oxide have been optimized in recent years, thanks to advancements in organic chemistry techniques. Scientists have developed efficient methods to synthesize this compound on a larger scale, which is essential for its potential use in pharmaceutical applications. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound, ensuring its reliability for further studies.

One of the most exciting developments involving Koumine N-Oxide is its potential role in cancer therapy. Preclinical studies have demonstrated that the compound exhibits cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve the induction of apoptosis through mitochondrial pathways, suggesting that Koumine N-Oxide could be a valuable addition to the arsenal of anticancer agents.

Furthermore, Koumine N-Oxide has shown promise in the field of neuroprotection. Studies conducted on animal models of stroke have indicated that the compound can reduce brain damage by mitigating oxidative stress and inflammation. This neuroprotective effect could pave the way for new treatments aimed at reducing the morbidity and mortality associated with stroke and other neurological disorders.

The global scientific community has also explored the use of Koumine N-Oxide in agricultural applications, particularly as a natural pesticide. Research has shown that the compound possesses insecticidal properties against several agricultural pests, making it a potential eco-friendly alternative to synthetic pesticides. This application aligns with the growing demand for sustainable agricultural practices worldwide.

In conclusion, Koumine N-Oxide (CAS No. 113900-75-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its antioxidant, anti-inflammatory, anticancerous, and neuroprotective properties make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms and therapeutic potentials, Koumine N-Oxide holds great promise for advancing medicine and agriculture in the coming years.